2,4-dimethoxy-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl)benzamide

• IUPAC Name: 2,4-dimethoxy-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-piperidin-1-ylethyl]benzamide
• InChI: InChI=1S/C26H35N3O3/c1-28-13-7-8-19-16-20(9-12-23(19)28)24(29-14-5-4-6-15-29)18-27-26(30)22-11-10-21(31-2)17-25(22)32-3/h9-12,16-17,24H,4-8,13-15,18H2,1-3H3,(H,27,30)
• InChI Key: GEWKPLSWGWJUIO-UHFFFAOYSA-N
• Canonical SMILES: CN1CCCC2=C1C=CC(=C2)C(CNC(=O)C3=C(C=C(C=C3)OC)OC)N4CCCCC4
• Molecular Formula: C26H35N3O3
• Molecular Weight: 437.6 g/mol

Description

2,4-dimethoxy-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C26H35N3O3 and its molecular weight is 437.584. The purity is usually 95%.
BenchChem offers high-quality 2,4-dimethoxy-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl)benzamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 2,4-dimethoxy-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(piperidin-1-yl)ethyl)benzamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Arylamides as Tools for PET Radiotracers Development

A study focused on hybrid structures between high-affinity σ2 receptor ligands, aiming to develop good candidates for σ2 PET tracers useful in tumors overexpressing P-glycoprotein (P-gp). These compounds showed excellent σ1/σ2 selectivities and an interesting profile for the development of σ2 PET tracers, highlighting the potential of structurally related arylamides in tumor diagnosis and imaging (Abate et al., 2011).

Novel Anticancer Agents

Research has identified compounds as potent topoisomerase I-targeting agents with significant cytotoxic activity. The study evaluated the impact of substituents at certain positions on these compounds, demonstrating potent topoisomerase I-targeting activity and cytotoxicity, indicating their potential as novel anticancer agents (Ruchelman et al., 2004).

Anti-inflammatory and Analgesic Agents

Compounds derived from visnagenone and khellinone have been synthesized and evaluated as cyclooxygenase inhibitors with notable analgesic and anti-inflammatory activities. These studies underscore the potential of benzodifuran derivatives in developing new therapeutic agents (Abu‐Hashem et al., 2020).

Synthesis of Polycyclic Compounds

Research into the synthesis of polycyclic compounds, including tetra- and penta-heterocyclic compounds incorporating isoquinoline moiety, reveals the versatility of these compounds in chemical synthesis and their potential applications in developing new pharmacologically active molecules (Abdallah et al., 2009).